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Compound of Interest

Compound Name: Isofenphos-D7

Cat. No.: B13852930

Get Quote

Executive Summary & Operational Context
Isofenphos-D7 is a stable isotope-labeled organophosphate used primarily as an internal

standard in mass spectrometry (LC-MS/GC-MS) for the quantification of Isofenphos. While

chemically identical to the parent compound in terms of toxicity, its high cost and specific usage

in trace analysis (microgram to milligram scale) dictate a disposal strategy that prioritizes

contamination control and acute toxicity management.

Critical Distinction: Isofenphos-D7 is NOT radioactive. It contains stable deuterium isotopes.[1]

It must be processed as Acute Hazardous Chemical Waste, not radiological waste.

Hazard Profile & Physicochemical Data
Before handling waste, operators must understand the "Why" behind the safety protocols.

Isofenphos is a cholinesterase inhibitor. The deuterated form retains these lethal properties.

Table 1: Critical Hazard Data
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Parameter Specification Operational Implication

CAS Number 99675-03-3 (Parent)

Use parent CAS for waste

manifesting if D-labeled CAS is

unrecognized by disposal

vendor.[2]

GHS Classification Acute Tox. 1 (Oral/Dermal)

Fatal if swallowed or in contact

with skin. Double-gloving is

mandatory.

Hazard Statements H300, H310, H400, H410

Extreme aquatic toxicity;

ZERO drain disposal

permitted.

Chemical Class Organothiophosphate
Susceptible to alkaline

hydrolysis (see Section 4).

Physical State Viscous Liquid / Oil

High adsorption potential;

glass vials require solvent

rinsing before disposal.

Waste Segregation & Pre-Treatment
Effective disposal begins at the bench. Improper segregation is the leading cause of disposal

vendor rejection and increased incineration costs.

Segregation Rules
DO NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides). This can generate toxic

sulfur/phosphorus oxides.

DO NOT mix with general aqueous waste. The hydrolysis products (though less toxic) can

still interfere with general water treatment streams.

Isolate: Designate a specific "Acute Toxic - Organophosphate" satellite accumulation

container.

The "Empty" Vial Protocol
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Because Isofenphos-D7 is an expensive standard, it is usually handled in small vials.

Triple Rinse: Rinse the "empty" vial three times with a compatible solvent (Methanol or

Acetonitrile).

Rinsate Disposal: Pour rinsate into the "Acute Toxic" liquid waste stream.

Vial Disposal: Deface the label. If the vial is triple-rinsed, it may often be disposed of as glass

waste (check local EHS rules). If not rinsed, the entire vial is acute hazardous waste.

Deactivation: The Alkaline Hydrolysis Method
As a scientist, you should not rely solely on containment. Chemical deactivation reduces the

acute hazard potential before the waste leaves your control. Organophosphates possess a

phosphoester bond susceptible to nucleophilic attack by hydroxide ions.

Mechanism of Action
The P-O-C or P-S-C bonds in Isofenphos are cleaved by high pH, yielding diethyl phosphate

and the corresponding phenolic/leaving group. While the breakdown products are still chemical

waste, they lack the potent cholinesterase-inhibiting capability of the parent molecule.

Step-by-Step Deactivation Protocol
Applicability: For liquid waste streams or spill residues containing Isofenphos-D7.

Preparation: Prepare a 10% Sodium Hydroxide (NaOH) solution or use commercial bleach

(Sodium Hypochlorite, ~5%).

Note: NaOH is preferred for reproducibility; Bleach introduces oxidation which can be

more exothermic.

Ratio: Add the deactivating agent to the waste at a 10:1 ratio (Deactivator : Waste).

Reaction Time: Agitate gently and allow to stand for 24 hours.

Scientific Rationale: Hydrolysis rates vary based on steric hindrance. A 24-hour window

ensures >99% degradation of the parent compound.
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Validation: Check pH. It must remain >12. If pH drops, add more NaOH.

Final Binning: Dispose of the neutralized mixture as Basic Organic Waste (pH > 12). Do not

pour down the drain.

Emergency Spill Management
Scenario: A 10mg vial of Isofenphos-D7 drops and shatters.

Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double layer), safety

goggles, and a lab coat. If aerosolized, use a respirator.[3]

Containment: Do not wipe immediately. Surround the spill with Vermiculite or absorbent pads

to prevent spreading.

Deactivation (In-situ): Cover the absorbed spill with 10% NaOH or Bleach. Let sit for 30

minutes.

Collection: Scoop the absorbent/slurry into a wide-mouth jar. Label as "Hazardous Waste -

Debris contaminated with Isofenphos."

Surface Clean: Wipe the surface with methanol, then soap and water.

Visual Workflow: Disposal Decision Tree
This diagram illustrates the logical flow for handling Isofenphos-D7 waste, ensuring no step is

missed.
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Isofenphos-D7 Waste Generated

Determine Waste Type

Liquid Waste / Stock Solution Solid Waste (Vials, PPE, Debris)

Chemical Deactivation
(10% NaOH, 24hrs)

Recommended

Triple Rinse with MeOH

Empty Vials

Dispose: Hazardous Solid Waste
(P-List Equivalent)

Contaminated PPE/Debris

Check pH > 12

Dispose: Basic Organic Waste
(RCRA Hazardous)

Rinsate Dispose: Glass Waste
(Defaced Label)

Clean Vial

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and treatment of Isofenphos-D7 waste streams.

Regulatory Compliance (RCRA)
In the United States, compliance is governed by the Resource Conservation and Recovery Act

(RCRA).

P-List Status: While Isofenphos is not explicitly listed on the federal P-list (unlike Parathion -

P089), it exhibits the Characteristic of Toxicity.
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Best Practice: Treat Isofenphos-D7 as Acute Hazardous Waste.

Waste Codes:

If the formulation is ignitable (e.g., in solvent): D001.

If toxic/reactive: D003 (Reactive) is rare but possible; usually falls under general toxic

characteristics or state-specific codes (e.g., California's "Extremely Hazardous Waste").

Documentation: Ensure the Safety Data Sheet (SDS) for Isofenphos-D7 is attached to the

waste manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13852930/docs#isofenphos-d7-advanced-disposal-
deactivation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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